Cas no 2763913-13-7 (2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid
• CAS No: 2763913-13-7
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 5562835
• PubChem ID: 165998901
• Update Time: 2025-10-29

2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid
• EN300-37344131
• 2763913-13-7
• 2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C15H14N2O5/c1-21-11-7-12(14(18)19)13(16-8-11)17-15(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,19)(H,16,17,20)
• InChI Key： JARPQZZJMBXNEJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CC(=CN=1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.8Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid

Research Briefing on 2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid (CAS: 2763913-13-7)

2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid (CAS: 2763913-13-7) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and medicinal chemistry research. This compound, characterized by its unique pyridine core and benzyloxycarbonyl-protected amino group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a building block for novel kinase inhibitors. The research team demonstrated that the carboxylic acid moiety and methoxy group at the 5-position of the pyridine ring provide optimal spatial orientation for binding to ATP pockets of target kinases. Molecular docking studies revealed promising interactions with CDK2 and EGFR kinases, suggesting potential applications in oncology drug development.

In parallel research, scientists have explored the compound's utility in peptide mimetics. The benzyloxycarbonyl (Cbz) protecting group offers both stability during synthesis and selective deprotection capabilities, making this compound particularly valuable for constructing complex molecular architectures. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) highlights its incorporation into peptidomimetic scaffolds targeting protease enzymes.

The synthetic accessibility of 2-{[(Benzyloxy)carbonyl]amino}-5-methoxypyridine-3-carboxylic acid has been significantly improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99.5%). This development addresses previous challenges in scaling up production while maintaining the compound's chiral purity, which is crucial for pharmaceutical applications.

Emerging applications in radiopharmaceuticals have also been reported. The compound's structure allows for straightforward radiolabeling at the methoxy position, as demonstrated in recent PET tracer development research (European Journal of Nuclear Medicine and Molecular Imaging, 2024). This opens new possibilities for diagnostic imaging agent development, particularly for neurological targets where the blood-brain barrier permeability of pyridine derivatives can be advantageous.

Ongoing research continues to explore the full potential of this versatile building block. Current investigations focus on its incorporation into PROTAC (proteolysis targeting chimera) molecules and other targeted protein degradation platforms. The compound's balanced hydrophilicity/lipophilicity profile and synthetic flexibility make it particularly suitable for these emerging therapeutic modalities in chemical biology and drug discovery.